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Compound of Interest

Compound Name: Isobac

Cat. No.: B12300594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

Isobac 20, also known by its chemical name, 2,2'-Methylenebis(3,4,6-trichlorophenol)

monosodium salt, and CAS number 5736-15-2. The following sections detail the physical and

chemical properties, toxicological data, personal protective equipment (PPE) protocols, and

emergency procedures associated with this compound.

Chemical and Physical Properties
Isobac 20 is a solid powder with the molecular formula C13H5Cl6NaO2 and a molecular

weight of 428.87.[1] It is soluble in Dimethyl sulfoxide (DMSO).[1] While some sources indicate

it can be shipped under ambient temperature as a non-hazardous chemical, other safety data

sheets classify it with significant hazards, necessitating careful handling.[1]
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Property Value Reference

CAS Number 5736-15-2 [1]

Molecular Formula C13H5Cl6NaO2 [1]

Molecular Weight 428.87 g/mol [1]

Appearance Solid powder [1]

Solubility Soluble in DMSO [1]

Melting Point 225-228 °C [2]

Water Solubility Soluble [2]

Toxicological Data
The toxicological profile of Isobac 20 indicates that it is moderately toxic by ingestion.[3] It is

crucial to handle this compound with care to avoid adverse health effects.

Endpoint Result Species Reference

Acute Oral LD50 637 mg/kg Mallard duck [4]

Acute Oral LD50 1700 mg/kg Rat [2]

Intraperitoneal LD50 310 mg/kg Mouse [2]

Note: While oral toxicity data is available, information regarding dermal and inhalation toxicity is

limited. It is recommended to handle Isobac 20 as a potentially hazardous substance through

all routes of exposure.

Hazard Identification and Classification
Different suppliers provide varying hazard classifications for Isobac 20. It is prudent to adopt a

conservative approach and adhere to the more stringent safety precautions. Some

classifications include:

Skin Corrosion/Irritation: Causes severe skin burns and eye damage.[5]
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Serious Eye Damage/Eye Irritation: Causes serious eye damage.[5]

Skin Sensitization: May cause an allergic skin reaction.[5]

Hazardous to the Aquatic Environment (Acute and Chronic): Very toxic to aquatic life with

long-lasting effects.[5]

Handling and Storage
Proper handling and storage procedures are essential to minimize risk.

Handling:

Handle in a well-ventilated place, preferably within a fume hood.[2][6]

Avoid contact with skin and eyes.[6]

Avoid the formation of dust and aerosols.[6]

Wear suitable protective clothing, gloves, and eye/face protection.[6]

Do not eat, drink, or smoke when using this product.[7]

Wash hands thoroughly after handling.[7]

Storage:

Store in a dry, dark place.[1]

For short-term storage (days to weeks), maintain a temperature of 0 - 4 °C.[1]

For long-term storage (months to years), store at -20 °C.[1]

Keep the container tightly closed in a dry and well-ventilated place.[7]

Personal Protective Equipment (PPE)
A comprehensive PPE program is critical when working with Isobac 20. The following diagram

outlines the recommended PPE selection process.
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Hazard Assessment

PPE Selection

Verification

Start: Handling Isobac 20

Assess Risk of Exposure
(Inhalation, Dermal, Eye)

Respiratory Protection:
Self-contained breathing apparatus or chemical cartridge respirator

Inhalation risk

Hand Protection:
Chemical-resistant gloves (e.g., nitrile, neoprene)

Dermal contact risk

Eye Protection:
Safety goggles or face shield

Splash or dust risk

Body Protection:
Protective clothing, lab coat

Dermal contact risk

Ensure proper fit and function of all PPE

End: Proceed with work

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow for handling Isobac 20.

Emergency Procedures
In the event of an emergency, follow these procedures promptly.
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Spill Response:

Spill of Isobac 20 Occurs

Evacuate immediate area

Ensure adequate ventilation

Wear appropriate PPE
(respirator, gloves, goggles, lab coat)

Contain the spill with absorbent material

Carefully scoop up spilled material into a closed container

Decontaminate the spill area

Dispose of waste according to regulations

Report the incident

Click to download full resolution via product page

Caption: Emergency response workflow for an Isobac 20 spill.

First Aid Measures:
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After eye contact: Immediately rinse with plenty of water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing. Seek immediate medical

attention.[5]

After skin contact: Take off immediately all contaminated clothing. Rinse skin with water or

shower. If skin irritation or rash occurs, get medical advice/attention.[5]

After inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Consult a doctor.[8]

After swallowing: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor

immediately.[5]

Fire Fighting Measures
Suitable extinguishing media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

Specific hazards arising from the chemical: When heated to decomposition, it may emit toxic

fumes of hydrogen chloride and sodium oxides.[2][3]

Special protective equipment for firefighters: Wear a self-contained breathing apparatus and

full protective clothing.[2]

Experimental Protocols
Detailed experimental protocols for the toxicity studies cited in this document are not publicly

available. The LD50 values are typically determined through standardized procedures, such as

those outlined by the Organisation for Economic Co-operation and Development (OECD)

Guidelines for the Testing of Chemicals. These protocols generally involve the administration of

the substance to a group of laboratory animals at various dose levels to determine the

concentration at which 50% of the test population succumbs. For a comprehensive

understanding of the methodologies, it is recommended to consult the specific OECD test

guidelines relevant to acute oral and intraperitoneal toxicity studies.

This guide is intended for informational purposes for trained professionals. Always refer to the

specific Safety Data Sheet provided by the supplier and follow all institutional and regulatory

guidelines for chemical safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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